3,4-dimethoxy-N-(4-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C25H28N4O5S/c1-32-20-7-5-19(6-8-20)28-10-12-29(13-11-28)23(30)15-18-16-35-25(26-18)27-24(31)17-4-9-21(33-2)22(14-17)34-3/h4-9,14,16H,10-13,15H2,1-3H3,(H,26,27,31)
• InChI Key: RXZZSVHDKNUNQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC3=CSC(=N3)NC(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H28N4O5S
• Molecular Weight: 496.6 g/mol

Description

3,4-dimethoxy-N-(4-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C25H28N4O5S and its molecular weight is 496.58. The purity is usually 95%.
BenchChem offers high-quality 3,4-dimethoxy-N-(4-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dimethoxy-N-(4-{2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Modifications

• Synthesis of Novel Benzodifuranyl Compounds : A study by Abu-Hashem, Al-Hussain, and Zaki (2020) in "Molecules" explored the synthesis of novel compounds related to the specified chemical structure, focusing on benzodifuranyl derivatives as potential anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

• Development of Piperazinyl Derivatives for Anti-HIV and Antiproliferative Activity : A study by Al-Soud et al. (2010) in "Zeitschrift für Naturforschung B" synthesized various piperazinyl derivatives, demonstrating potential in vitro antiproliferative activity against human tumor-derived cell lines (Al-Soud et al., 2010).

Pharmacological and Biological Activity

• Tocolytic Activity of Piperazinyl Derivatives : Research by Lucky and Omonkhelin (2009) in "Pharmaceutical Chemistry Journal" focused on a compound similar in structure, highlighting its significant inhibition of uterine smooth muscle contractions, suggesting potential tocolytic activity (Lucky & Omonkhelin, 2009).

• Dopamine Receptor Ligands : Leopoldo et al. (2002) in "Journal of Medicinal Chemistry" investigated benzamide derivatives, related to the specified structure, for their affinity to dopamine receptors, identifying several high-affinity ligands for neurological applications (Leopoldo et al., 2002).

• Cytotoxicity and Anticancer Research : Brandes et al. (2020) in "Mediterranean Journal of Chemistry" synthesized amorfrutins, structurally related to the specified compound, and evaluated their cytotoxicity for potential use in cancer treatment (Brandes et al., 2020).

Antimicrobial and Biofilm Inhibition

• Antimicrobial Activities of Triazole Derivatives : Bektaş et al. (2007) in "Molecules" synthesized triazole derivatives with a structure related to the specified compound, showing good to moderate activities against various microorganisms, relevant to antimicrobial research (Bektaş et al., 2007).

• Inhibition of Compulsive Food Consumption : Research by Piccoli et al. (2012) in "Neuropsychopharmacology" used a compound structurally similar to investigate the effects on binge eating in rats, providing insights into potential treatments for eating disorders (Piccoli et al., 2012).